Cas no 1806810-34-3 (4-Amino-3-(difluoromethyl)-2-iodopyridine-6-carboxylic acid)

4-Amino-3-(difluoromethyl)-2-iodopyridine-6-carboxylic acid is a versatile heterocyclic compound featuring a pyridine core functionalized with amino, difluoromethyl, iodo, and carboxylic acid groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of fluorinated active ingredients. The presence of both electron-donating (amino) and electron-withdrawing (difluoromethyl, iodo, carboxyl) groups enhances its reactivity in cross-coupling and substitution reactions. The difluoromethyl moiety contributes to metabolic stability, while the iodine atom facilitates further derivatization via metal-catalyzed couplings. This compound is well-suited for applications in medicinal chemistry, enabling the synthesis of biologically active molecules with improved pharmacokinetic properties.
4-Amino-3-(difluoromethyl)-2-iodopyridine-6-carboxylic acid structure
1806810-34-3 structure
Product Name:4-Amino-3-(difluoromethyl)-2-iodopyridine-6-carboxylic acid
CAS No:1806810-34-3
MF:C7H5F2IN2O2
MW:314.028080701828
CID:4854540
Update Time:2025-05-26

4-Amino-3-(difluoromethyl)-2-iodopyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-(difluoromethyl)-2-iodopyridine-6-carboxylic acid
    • Inchi: 1S/C7H5F2IN2O2/c8-5(9)4-2(11)1-3(7(13)14)12-6(4)10/h1,5H,(H2,11,12)(H,13,14)
    • InChI Key: LAMYRUGKMYQQIY-UHFFFAOYSA-N
    • SMILES: IC1C(C(F)F)=C(C=C(C(=O)O)N=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 230
  • XLogP3: 1.3
  • Topological Polar Surface Area: 76.2

4-Amino-3-(difluoromethyl)-2-iodopyridine-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029068173-1g
4-Amino-3-(difluoromethyl)-2-iodopyridine-6-carboxylic acid
1806810-34-3 97%
1g
$1,519.80 2022-03-31

4-Amino-3-(difluoromethyl)-2-iodopyridine-6-carboxylic acid Related Literature

Additional information on 4-Amino-3-(difluoromethyl)-2-iodopyridine-6-carboxylic acid

4-Amino-3-(difluoromethyl)-2-iodopyridine-6-carboxylic Acid: A Comprehensive Overview

4-Amino-3-(difluoromethyl)-2-iodopyridine-6-carboxylic acid, with the CAS number 1806810-34-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group at position 4, a difluoromethyl group at position 3, and an iodine atom at position 2 on the pyridine ring, along with a carboxylic acid group at position 6. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and development.

The synthesis of 4-Amino-3-(difluoromethyl)-2-iodopyridine-6-carboxylic acid involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. These improvements are crucial for its use in preclinical studies and potential clinical trials.

One of the most promising aspects of this compound is its ability to modulate key biological targets associated with various diseases. For instance, studies have shown that it exhibits potent inhibitory activity against certain kinases and proteases, which are often implicated in cancer, inflammatory diseases, and neurodegenerative conditions. The presence of the iodine atom at position 2 plays a critical role in enhancing its pharmacokinetic properties, such as bioavailability and metabolic stability.

The carboxylic acid group at position 6 of the pyridine ring contributes to the compound's acidity and hydrogen bonding capabilities, which are essential for its interaction with biological systems. Recent research has focused on modifying this group to improve its solubility and reduce potential toxicity. For example, esterification or amidation of the carboxylic acid has been explored as a means to enhance its pharmacokinetic profile without compromising its therapeutic efficacy.

In addition to its direct therapeutic applications, 4-Amino-3-(difluoromethyl)-2-iodopyridine-6-carboxylic acid serves as a valuable building block for constructing more complex molecular architectures. Its modular structure allows for easy substitution at various positions on the pyridine ring, enabling chemists to design derivatives with tailored properties. This versatility has made it a cornerstone in medicinal chemistry research.

From an environmental standpoint, the synthesis and handling of this compound must adhere to strict safety protocols to minimize any adverse effects on human health and the environment. Its stability under various storage conditions has been thoroughly investigated, ensuring safe handling during transportation and storage.

In conclusion, 4-Amino-3-(difluoromethyl)-2-iodopyridine-6-carboxylic acid represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, combined with recent advancements in synthetic methods and pharmacological studies, positions it as a key player in addressing unmet medical needs across various therapeutic areas.

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